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Compound of Interest

Compound Name: 7-Methoxy-2-methylquinoline
CAS No.: 19490-87-0
Cat. No.: B100065
Get Quote
. J

An In-depth Technical Guide to 7-Methoxy-2-methylquinoline (CAS No. 19490-87-0)

This technical guide provides a comprehensive overview of the chemical and physical
properties, as well as the safety data, for 7-Methoxy-2-methylquinoline, intended for
researchers, scientists, and drug development professionals.

Chemical Identity

The compound associated with CAS number 19490-87-0 is 7-Methoxy-2-methylquinoline.[1]
[2] It is a substituted quinoline derivative, a class of compounds with a wide range of biological
activities and applications in medicinal chemistry.
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Identifier Value

CAS Number 19490-87-0

IUPAC Name 7-methoxy-2-methylquinoline[1]
Synonyms 2-Methyl-7-methoxyquinoline

Molecular Formula C11H11NO

Molecular Weight 173.21 g/mol [1]

Canonical SMILES CC1=NC2=C(C=C1)C=CC(=C2)0C
InChl Key QEVADHKTNBIYSD-UHFFFAOYSA-N[1]

Physicochemical Properties

This section summarizes the key physical and chemical properties of 7-Methoxy-2-
methylquinoline. The compound is typically supplied as a liquid.[1]

Property Value

Physical Form Liquid[1]

Boiling Point 286 °C at 760 mmHg][1]

Flash Point 104.9 + 12.0 °C[1]

Purity Commonly available at 95% or 98% purity[1][3]
Storage Temperature Room temperature[1]

Safety and Handling

Comprehensive safety data is crucial for the handling of any chemical substance. The following
tables and protocols are based on available safety data sheets and GHS classifications.

GHS Hazard Classification

7-Methoxy-2-methylquinoline is classified as hazardous under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).
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GHS Pictogram Signal Word Hazard Statements
H302: Harmful if swallowed.[1]
aalt text Danger[1] H318: Causes serious eye

damage.[1]

Precautionary Statements

The following precautionary statements are recommended for handling 7-Methoxy-2-

methylquinoline:[1]

Code Precautionary Statement
P264 Wash skin thoroughly after handling.
Do not eat, drink or smoke when using this
P270
product.
P280 Wear protective gloves/protective clothing/eye
protection/face protection.
P330 Rinse mouth.
Dispose of contents/container to an approved
P501

waste disposal plant.

Experimental Protocols

Given the hazardous nature of 7-Methoxy-2-methylquinoline, strict adherence to safety

protocols is mandatory. Below is a general workflow for handling this chemical in a laboratory

setting.
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Identify Chemical
(7-Methoxy-2-methylquinoline)

Review Safety Data Sheet (SDS)
- H302 (Harmful if swallowed)
- H318 (Causes serious eye damage)

Hazard Identification & Assessment

petermine

Personal Protective Equpment (PPE)

Select Appropriate PPE

Proceed to
Handling & Use
- safety Goggles/Face Shield (P280)
- Chemical Resistant Gloves (P280) Engineering Controls
- Lab Coat
If exposure ogcurs After use

Emergency Procedures Disposal
1. Work in a chemical fume hood.
2. Avoid inhalation of vapors.

3. Prevent contact with skin and eyes. InCase ot Exposure Waste Disposal (P501)

4. Do not eat, drink, or smoke (P270).

- Collect in a designated, labeled container.

Skin Contact: Wash with soap and water. Dispose of as hazardous waste according to institutional and local regulauonJ

Ingestion: Rinse mouth (P330). Seek medical attention.

Eye Contact: Immediately flush with water for 15 mins. Seek medical anenuon? L

Click to download full resolution via product page

Caption: A flowchart outlining the safe handling workflow for 7-Methoxy-2-methylquinoline.
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Logical Relationships in Hazard Communication

The GHS classification system provides a logical framework for communicating the hazards of
a chemical. The following diagram illustrates the relationship between the identified hazards
and the required safety measures for 7-Methoxy-2-methylquinoline.

7-Methoxy-2-methylquinoline
CAS: 19490-87-0
Assesse&eossesses

dentified Hazards

H318 H302
Causes serious eye damage Harmful if swallowed

ﬂecessitates necessitates \necessitates

Requined Persenal Protective Equipment (PPE)

requires

\H@Eling Precautions

P270: Do not eat, drink, smoke

P280: Protective Gloves P280: Eye/Face Protection

v
P264: Wash hands after handling

Click to download full resolution via product page

Caption: Logical relationship between hazards and precautionary measures for 7-Methoxy-2-

methylquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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